Cas no 33866-09-0 (Benzenesulfonylfluoride, 5-(acetylamino)-2,4-dimethyl-)

• Product name: Benzenesulfonylfluoride, 5-(acetylamino)-2,4-dimethyl-
• CAS No: 33866-09-0
• MF: C₁₀H₁₂FNO₃S
• MW: 245.27058506012
• CID: 320457
• PubChem ID: 308631

Benzenesulfonylfluoride, 5-(acetylamino)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride, 5-(acetylamino)-2,4-dimethyl-
• 5-acetamido-2,4-dimethylbenzenesulfonyl fluoride
• 2,4-Dimethyl-5-fluorsulfonylacetanilid
• AC1L7DB2
• CTK1C6085
• NSC210476
• NSC-210476
• starbld0019499
• DTXSID30308960
• 33866-09-0
• 5-Acetamido-2,4-dimethylbenzene-1-sulfonyl fluoride

• Inchi： InChI=1S/C10H12FNO3S/c1-6-4-7(2)10(16(11,14)15)5-9(6)12-8(3)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： ORUIYZPSXPAFJL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(S(F)(=O)=O)=C(C)C=C1C)(=O)C

Computed Properties

• Exact Mass: 245.05226
• Monoisotopic Mass: 245.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24
• LogP: 3.07380